Cas no 366-45-0 (2-chloro-N-(2-fluoro-4-methylphenyl)acetamide)

• Product Name: 2-chloro-N-(2-fluoro-4-methylphenyl)acetamide
• CAS No: 366-45-0
• MF: C₉H₉ClFNO
• MW: 201.625264883041
• CID: 317899
• PubChem ID: 2497550
• Update Time: 2025-05-19

2-chloro-N-(2-fluoro-4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N-(2-fluoro-4-methylphenyl)-
• 2-CHLORO-N-(2-FLUORO-4-METHYLPHENYL)ACETAMIDE
• Z56346816
• BB 0243242
• CYTOCHALASINA
• MFCD06356481
• AKOS000103087
• EN300-09610
• DTXSID30368827
• BS-10026
• 2-Chloro-N-(2-fluoro-4-methyl-phenyl)-aceta mide
• 366-45-0
• 2-chloro-N-(2-fluoro-4-methylphenyl)acetamide

• Inchi： 1S/C9H9ClFNO/c1-6-2-3-8(7(11)4-6)12-9(13)5-10/h2-4H,5H2,1H3,(H,12,13)
• InChI Key： IBKBFGVIPJJEPB-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC(C)=CC=1F)=O

Computed Properties

• Exact Mass: 201.03577
• Monoisotopic Mass: 201.03567
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 159-161 °CEnamineEN300-09610
• Boiling Point: 329.6±37.0 °C at 760 mmHg
• Flash Point: 153.1±26.5 °C
• Refractive Index: 1.563
• PSA: 29.1
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-chloro-N-(2-fluoro-4-methylphenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-chloro-N-(2-fluoro-4-methylphenyl)acetamide

Recent Advances in the Study of 2-chloro-N-(2-fluoro-4-methylphenyl)acetamide (CAS: 366-45-0)

2-chloro-N-(2-fluoro-4-methylphenyl)acetamide (CAS: 366-45-0) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique chloro and fluoro substituents on the phenyl ring, has shown potential in various applications, including its role as an intermediate in the synthesis of more complex bioactive molecules. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a subject of interest for researchers in medicinal chemistry and drug development.

One of the key areas of research involving 2-chloro-N-(2-fluoro-4-methylphenyl)acetamide is its role as a precursor in the synthesis of herbicides and pharmaceuticals. A study published in the Journal of Agricultural and Food Chemistry (2023) highlighted its efficacy as an intermediate in the development of novel herbicidal agents. The study demonstrated that derivatives of this compound exhibited strong inhibitory effects on weed growth, suggesting its potential for agricultural applications. The researchers employed a combination of spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of the synthesized derivatives.

In addition to its agricultural applications, 2-chloro-N-(2-fluoro-4-methylphenyl)acetamide has been investigated for its potential in medicinal chemistry. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) explored its use as a building block for the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The study reported that certain derivatives of this compound showed promising activity in vitro, with IC50 values in the low micromolar range. These findings suggest that further optimization of this scaffold could lead to the development of new anti-inflammatory agents.

The pharmacokinetic properties of 2-chloro-N-(2-fluoro-4-methylphenyl)acetamide and its derivatives have also been a focus of recent research. A study published in the European Journal of Pharmaceutical Sciences (2023) investigated the absorption, distribution, metabolism, and excretion (ADME) profiles of several derivatives. The results indicated that these compounds generally exhibit good metabolic stability and moderate bioavailability, although further modifications may be required to improve their pharmacokinetic profiles for therapeutic use. The study utilized in vitro assays and computational modeling to predict the behavior of these compounds in biological systems.

Another significant area of research has been the exploration of the environmental impact and safety profile of 2-chloro-N-(2-fluoro-4-methylphenyl)acetamide. A recent report by the Environmental Protection Agency (EPA) evaluated the ecotoxicological effects of this compound and its derivatives. The findings suggested that while the compound itself exhibits low toxicity to aquatic organisms, certain derivatives may pose environmental risks if not properly managed. This highlights the importance of developing sustainable synthesis methods and disposal protocols for such compounds.

In conclusion, 2-chloro-N-(2-fluoro-4-methylphenyl)acetamide (CAS: 366-45-0) continues to be a compound of interest in both agricultural and pharmaceutical research. Recent studies have shed light on its potential applications, from herbicidal agents to anti-inflammatory drugs, while also addressing important considerations such as pharmacokinetics and environmental safety. Future research should focus on optimizing its derivatives for specific applications and further elucidating its mechanisms of action. The ongoing exploration of this compound underscores its versatility and potential for contributing to advancements in chemical biology and medicine.